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Compound of Interest

Compound Name: 2-Bromo-5-methylithiophene

Cat. No.: B1266114

An In-depth Technical Guide to 2-Bromo-5-methylthiophene

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Bromo-5-methylthiophene is a substituted heterocyclic compound widely utilized as a
versatile building block in organic synthesis. Its unique structure, featuring a thiophene ring
functionalized with both a reactive bromine atom and a methyl group, makes it a valuable
intermediate in the development of pharmaceuticals, agrochemicals, and materials for organic
electronics.[1][2][3] The bromine atom serves as an excellent leaving group for various cross-
coupling reactions, enabling the construction of complex molecular architectures.[2] This guide
provides a comprehensive overview of its structure, properties, synthesis, and key applications,
supported by detailed experimental protocols and data presented for clarity and practical use in
a research and development setting.

Structure and Nomenclature

The core structure of 2-Bromo-5-methylthiophene consists of a five-membered thiophene
ring. A bromine atom is substituted at the 2-position, and a methyl group is at the 5-position.

o |[UPAC Name: 2-bromo-5-methylthiophene[4]

e Molecular Formula: CsHsBrS[1][4][5]
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e Canonical SMILES: CC1=CC=C(S1)Br[1][4]

« InChl Key: ACDLOOGOFKSUPO-UHFFFAOY SA-N[1][4][5]

Table 1: Chemical Identifiers
Identifier Value Source(s)
CAS Number 765-58-2 [11[4115]
EC Number 212-151-1 [41[5]
PubChem CID 69831 [4]
Molecular Weight 177.06 g/mol [4][5]
Exact Mass 175.92953 Da [1114]

Physicochemical and Spectroscopic Properties

2-Bromo-5-methylthiophene is typically a colorless to yellow liquid with a strong odor.[1] It is
sparingly soluble in water but miscible with many organic solvents.[1]

ble 2: Physical and Chemical :

Property Value Conditions Source(s)

Colorless to yellow

Appearance liquid Ambient [1]
Density 1.552 g/mL at 25 °C [51[6]
Boiling Point 65 °C at 15 mmHg [5]1[6]
Refractive Index 1.569 n20/D [5][6]
Flash Point 78.3°C (172.9 °F) Closed cup [5]
Water Solubility 0.39 g/L at 20 °C [1]

Table 3: Spectroscopic Data Summary
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Spectroscopic data is crucial for the structural confirmation and purity assessment of 2-Bromo-
5-methylthiophene. Experimental spectra are available through various databases.

Spectroscopy Type Database / Source Remarks

Data available from neat or
FTIR SpectraBase, PubChem o
thin-film samples.[4][7]

FT-Raman spectrum available.

[4]

Raman PubChem

Proton (*H) and Carbon (33C)
NMR PubChem (via NMRShiftDB) NMR data are available for

structural elucidation.[4]

Mass spectral data for
NIST Mass Spectrometry Data ) i )
Mass Spec molecular weight confirmation.
Center ]

Synthesis and Reactions
Synthesis Workflow

A common and effective method for the synthesis of 2-Bromo-5-methylthiophene is the
electrophilic bromination of 2-methylthiophene using a brominating agent such as N-
Bromosuccinimide (NBS). The reaction is typically carried out in a suitable solvent like acetic
acid or a chlorinated solvent.
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Starting Materials

[ 2-Methylthiophene j [ N-Bromosuccinimide (NBS) j

Reaction Step

Electrophilic Bromination
(Solvent: Acetic Acid, Stirring)

Workup & Purification

Quench Reaction
(e.g., with water)

Solvent Extraction
(e.g., with CH2Cl2)

[ Distillation / Chromatographyj

Final Rroduct

2-Bromo-5-methylthiophene

Click to download full resolution via product page

Caption: Synthetic workflow for 2-Bromo-5-methylthiophene.
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Role in Cross-Coupling Reactions

2-Bromo-5-methylthiophene is a key substrate for palladium-catalyzed cross-coupling
reactions such as Suzuki, Stille, and Negishi couplings.[2] These reactions are fundamental for
creating C-C bonds, enabling the synthesis of complex conjugated molecules used in materials
science and medicinal chemistry.[2][3]

Base
(e.g., KsPOa)

Pd Catalyst
(e.g., Pd(PPhs)a)

Aryl Boronic Acid
R-B(OH)2

[ 2-Bromo-5-methylthiophene j

catalysis activation

Suzuki Coupling Reaction

C-C Bond Formation

5-Methyl-2-arylthiophene

Click to download full resolution via product page

Caption: Role in Suzuki cross-coupling reactions.

Experimental Protocols
Synthesis Protocol (lllustrative)

This protocol is adapted from a general procedure for the bromination of activated thiophenes.

[8]

e Setup: To a dry, round-bottomed flask equipped with a magnetic stirrer, add 2-
methylthiophene (1.0 eq.).
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» Reagents: Add a suitable solvent, such as glacial acetic acid.

e Bromination: Cool the mixture in an ice bath. Add N-Bromosuccinimide (NBS) (1.05 eq.)
portion-wise, ensuring the temperature remains below 10 °C.

e Reaction: Allow the mixture to warm to room temperature and stir for 2-4 hours, monitoring
the reaction progress by TLC or GC.

o Workup: Pour the reaction mixture into a beaker of ice water.

o Extraction: Extract the aqueous mixture with a suitable organic solvent (e.g.,
dichloromethane or diethyl ether).

 Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate
(Na=S0.), filter, and concentrate the solvent under reduced pressure. The crude product can
be purified by vacuum distillation to yield pure 2-Bromo-5-methylthiophene.

Spectroscopic Analysis Workflow

The following protocols are generalized for the acquisition of key spectroscopic data for
structural verification.[9]
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Purified Sample of

2-Bromo-5-methylthiophene

NMR Spectroscopy ¢ FTIR Sp%troscopy

Dissolve ~15 mg in Prepare neat thin film

~0.7 mL CDClIs with TMS between KBr plates
Acquire *H and 3C Spectra Acquire spectrum
(e.g., 400 MHz) (4000-400 cm™1)

¢ Mass Spectrometry

Prepare dilute solution
in suitable solvent

'

Acquire mass spectrum
(e.g., via GC-MS or ESI)

Click to download full resolution via product page

Caption: General workflow for spectroscopic analysis.

Safety and Handling

2-Bromo-5-methylthiophene is a chemical that must be handled with appropriate safety

precautions.

Table 4: GHS Hazard Information

Hazard Statement Description Source(s)
H302 Harmful if swallowed [4][10]
H315 Causes skin irritation [4][10]
H319 Causes serious eye irritation [4][10]
H335 May cause respiratory irritation  [10]
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» Handling: Use in a well-ventilated area or a fume hood. Wear appropriate personal protective
equipment (PPE), including chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab
coat.[11]

o Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials like
strong oxidizing agents.[11] Keep the container tightly closed.[11] The product may be
supplied with stabilizers such as copper chips or sodium bicarbonate.[5]

o First Aid: In case of eye contact, rinse cautiously with water for several minutes.[11] For skin
contact, remove contaminated clothing and rinse skin with water.[12] If swallowed or inhaled,
seek immediate medical attention.[11][12]

Conclusion

2-Bromo-5-methylthiophene is a high-value chemical intermediate with significant
applications in synthetic chemistry. Its well-defined reactivity, particularly in cross-coupling
reactions, provides a reliable pathway for the synthesis of more complex molecules. A thorough
understanding of its properties, synthesis, and handling procedures, as outlined in this guide, is
essential for its safe and effective use in research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Structure and IUPAC name of 2-Bromo-5-
methylthiophene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266114#structure-and-iupac-name-of-2-bromo-5-
methylthiophene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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